Cas no 24186-10-5 ((17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione)
24186-10-5 structure
Product Name:(17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione
CAS No:24186-10-5
MF:C21H28O5
MW:360.444026947021
CID:255211
Update Time:2024-02-29
(17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione Chemical and Physical Properties
Names and Identifiers
-
- Pregn-5-ene-11,15,20-trione,3,14-dihydroxy-, (3b,14b,17a)- (9CI)
- (17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione
- 14b,17a-Pregn-5-ene-11,15,20-trione, 3b,14-dihydroxy- (8CI)
- a-Digiprogenin (6CI,7CI)
- alpha-Digiprogenin
- CID 101297684
- Pregn-5-ene-11,15,20-trione, 3,14-dihydroxy-, (3β,14β,17α)- (9CI)
-
- Inchi: 1S/C21H28O5/c1-11(22)15-9-17(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h4,13-15,18,23,26H,5-10H2,1-3H3/t13-,14+,15-,18+,19-,20+,21+/m0/s1
- InChI Key: HHYUGCQBWAMDLS-CSWSDLTMSA-N
- SMILES: O[C@]12C(C[C@@H](C(C)=O)[C@@]1(C)CC([C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)=O)=O
Computed Properties
- Exact Mass: 360.194
- Monoisotopic Mass: 360.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.7
(17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
24186-10-5 ((17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk